Cas no 2137755-17-8 (7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl)-)

• Product Name: 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl)-
• CAS No: 2137755-17-8
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• CID: 6018823
• PubChem ID: 165866620
• Update Time: 2025-07-16

7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl)-
• 2137755-17-8
• EN300-737176
• 2-(4-methylpiperazin-1-yl)-7-azaspiro[3.5]nonane

• Inchi： 1S/C13H25N3/c1-15-6-8-16(9-7-15)12-10-13(11-12)2-4-14-5-3-13/h12,14H,2-11H2,1H3
• InChI Key： SDWSHLURDXRFJE-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CC1N1CCN(C)CC1

Computed Properties

• Exact Mass: 223.204847810g/mol
• Monoisotopic Mass: 223.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 336.6±10.0 °C(Predicted)
• pka: 11.07±0.40(Predicted)

Additional information on 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl)-

Professional Introduction to 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) and CAS No. 2137755-17-8

The compound 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl), identified by the CAS number 2137755-17-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the spirocyclic class, characterized by a unique structural framework that combines a nitrogen-containing heterocycle with a spirocarbon linkage. Such structural motifs are highly valued in drug design due to their potential to enhance binding affinity, metabolic stability, and selectivity against biological targets.

Recent research in the domain of pharmacophores has highlighted the utility of spirocyclic compounds in developing novel therapeutic agents. The presence of a nitrogen atom in the azaspiro framework not only contributes to the compound's molecular flexibility but also facilitates interactions with various biological targets, including enzymes and receptors. The 2-(4-methyl-1-piperazinyl) substituent further enhances the compound's pharmacological profile by introducing a piperazine moiety, a scaffold known for its role in central nervous system (CNS) drugs and anti-inflammatory agents.

One of the most compelling aspects of 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) is its potential application in addressing neurological disorders. Studies have demonstrated that spirocyclic piperazine derivatives exhibit promising activity against serotonin receptors, which are implicated in conditions such as depression, anxiety, and chronic pain. The structural rigidity provided by the spirocarbon bridge allows for precise tuning of electronic and steric properties, enabling optimization for specific receptor interactions.

In addition to its neuropharmacological relevance, this compound has garnered attention for its role in developing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The unique combination of an azaspiro ring system and a piperazine side chain offers an ideal platform for designing molecules that can modulate kinase activity with high specificity. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory effects on certain tyrosine kinases, which are associated with cancer and inflammatory diseases.

The synthesis of 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) presents an intriguing challenge due to the complexity of its spirocyclic core. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this framework efficiently. These approaches not only enhance yield but also allow for the introduction of diverse substituents at strategic positions within the molecule. Such synthetic flexibility is crucial for generating libraries of analogs for high-throughput screening (HTS) campaigns.

Advances in crystallography have provided valuable insights into the conformational preferences of this compound and its analogs. X-ray diffraction studies have revealed that the spirocyclic structure adopts specific orientations in the solid state, which may influence its solubility and bioavailability. These structural details are being leveraged to design derivatives with improved pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

The growing interest in structure-based drug design has positioned 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) as a key candidate for further exploration in medicinal chemistry research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its potential as a lead compound for novel therapeutics. By integrating experimental data with computational modeling, researchers aim to elucidate the molecular interactions that govern its biological activity and identify opportunities for structural optimization.

Future directions in this field may include exploring the use of 7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) as a scaffold for developing dual-action agents that target multiple pathways simultaneously. Such multitargeted approaches have shown promise in treating complex diseases by addressing multiple pathological mechanisms concurrently. Additionally, green chemistry principles are being applied to refine synthetic routes for this compound, minimizing waste and improving sustainability without compromising efficiency.

In conclusion,7-Azaspiro[3.5]nonane, 2-(4-methyl-1-piperazinyl) represents a fascinating example of how innovative molecular design can lead to breakthroughs in drug discovery. Its unique structural features and versatile pharmacological properties make it a compelling candidate for further investigation across various therapeutic areas. As research continues to uncover new applications for this compound,CAS No. 2137755-17-8 will undoubtedly remain at the forefront of medicinal chemistry innovation.